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SNIPER(BRD)-1: Molecule Profile and Activity

The table below summarizes the core information available for SNIPER(BRD)-1, a proteolysis-targeting

chimera designed to degrade specific proteins.

Property Description

Molecular
Type

SNIPER (Specific and Non-genetic IAP-dependent Protein Eraser) / PROTAC
(Proteolysis Targeting Chimera) [1] [2]

| Targets & IC₅₀ | • cIAP1: 6.8 nM • cIAP2: 17 nM • XIAP: 49 nM [1] | | Molecular Weight | 1056.73

g/mol [1] | | Chemical Formula | C₅₃H₆₆ClN₉O₈S₂ [1] | | CAS Number | 2095244-54-3 [1] | | Mechanism

of Action | Heterobifunctional degrader; recruits target proteins (BRD4) to E3 ubiquitin ligases (cIAP1),

triggering ubiquitination and proteasomal degradation [1] [2] |

In Vitro Experimental Data

The primary experimental data comes from a Western Blot analysis conducted in LNCaP cells (a prostate

cancer cell line) [1].

Cell Line: LNCaP cells [1].
Treatment: SNIPER(BRD)-1 at concentrations of 0, 0.003, 0.01, 0.03, 0.1, 0.3, and 1 μM [1].

Incubation Time: 6 and 24 hours [1].
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Results: SNIPER(BRD)-1 treatment led to a significant reduction in the protein levels of BRD4,

cIAP1, and XIAP in a dose-dependent manner [1].

Mechanism of Action

The following diagram illustrates the proposed mechanism of action for SNIPER(BRD)-1, which leads to

the degradation of target proteins like BRD4.
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SNIPER(BRD)-1 mechanism: induces ubiquitination and degradation of target proteins.

Information Limitations and Further Research

Limited SAR Data: Available information lacks systematic studies on how modifications to the
SNIPER(BRD)-1 structure (linker length, warhead components) affect its activity, selectivity, and

physicochemical properties [3] [1].
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Lacking Detailed Protocols: While a key experiment is mentioned, specific and detailed step-by-

step laboratory protocols are not provided in the searched literature [1].

To further your research, I suggest searching for primary literature on platforms like PubMed using terms

"SNIPER(BRD)-1 SAR," "PROTAC structure-activity relationship," or "IAP-targeting degraders."

Patent documents could also be a valuable source of detailed synthetic and structural information.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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